Cas no 2171418-76-9 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• CAS No: 2171418-76-9
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6082399
• PubChem ID: 165815213
• Update Time: 2025-10-28

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
• 2171418-76-9
• EN300-1485933

• Inchi： 1S/C23H26N2O5/c1-3-20(21(26)24-12-14(2)22(27)28)25-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t14?,20-/m1/s1
• InChI Key： FJHYWJBWINWAPH-YBMSBYLISA-N
• SMILES： O(C(N[C@@H](C(NCC(C(=O)O)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171418-76-9, known as 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and biotechnology. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a methylpropanoic acid component. The stereochemistry at the second carbon of the butanamide group is specifically defined as the (R)-configuration, which plays a crucial role in its biological activity and synthetic utility.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group via a methylene linker, forming the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety. This structure not only serves as a protective group but also contributes to the molecule's versatility in various synthetic pathways. The presence of the Fmoc group makes this compound particularly valuable in the synthesis of peptides and other bioactive molecules.

The butanamide portion of the molecule introduces additional functional diversity. The (R)-configuration at the second carbon ensures specific stereochemical interactions, which are critical in drug design and enzymatic catalysis. The methylpropanoic acid component further enhances the molecule's chemical reactivity and biological activity. Together, these structural elements make this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive peptides and proteins. For instance, its use as an amino acid derivative has been reported in the construction of peptide libraries for high-throughput screening applications. Additionally, its stereochemical properties have been leveraged in the design of enantioselective catalysts for asymmetric synthesis.

In terms of chemical synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, amide bond formation, and stereoselective synthesis techniques. The use of chiral resolving agents or asymmetric induction methods ensures the correct (R)-configuration at the second carbon of the butanamide group. These synthetic strategies are well-documented in recent literature and have been optimized for scalability and efficiency.

The application of this compound extends beyond traditional organic synthesis. It has been utilized in materials science for the development of novel polymers and biomaterials. For example, its ability to form stable amide bonds makes it an ideal candidate for constructing biocompatible polymers with tailored mechanical properties. Furthermore, its incorporation into drug delivery systems has been explored to enhance drug solubility and bioavailability.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, stereochemistry, and conformational properties. Recent advancements in computational chemistry have also enabled researchers to model its interactions with biological targets at atomic resolution.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid is a multifaceted organic molecule with wide-ranging applications in chemistry and biology. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool in modern synthetic chemistry and drug discovery efforts.